Cas no 2091546-17-5 (3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride)

• Product Name: 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride
• CAS No: 2091546-17-5
• MF: C₈H₈ClFO₄S
• MW: 254.663124084473
• CID: 5222580
• PubChem ID: 131370834
• Update Time: 2025-06-29

3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-fluoro-5-(methoxymethoxy)-
• 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H8ClFO4S/c1-13-5-14-7-2-6(10)3-8(4-7)15(9,11)12/h2-4H,5H2,1H3
• InChI Key： AKXGELFNLPTQED-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(OCOC)=CC(F)=C1

Additional information on 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride

Introduction to 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 2091546-17-5) and Its Applications in Modern Chemical Biology

The compound 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride, identified by the CAS number 2091546-17-5, represents a sophisticated molecule with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative features a fluorine atom and methoxymethoxy substituents, which contribute to its unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

At the heart of its utility lies the presence of a sulfonyl chloride group, a reactive moiety that facilitates nucleophilic substitution reactions, enabling the formation of diverse sulfonamide derivatives. These derivatives have garnered considerable attention in medicinal chemistry due to their role as key pharmacophores in numerous therapeutic agents. The fluorine substituent, in particular, is renowned for its ability to modulate metabolic stability, binding affinity, and overall pharmacological activity, thereby enhancing the efficacy of drug candidates.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds in developing next-generation therapeutics. For instance, studies have demonstrated that fluorine atoms can improve the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This property is particularly relevant in the context of 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride, which serves as a versatile building block for constructing fluorinated sulfonamides with enhanced pharmacokinetic profiles.

The methoxymethoxy group in this compound introduces additional complexity, influencing both its solubility and reactivity. This substitution pattern is strategically employed to fine-tune the molecular properties of sulfonamide-based drugs, allowing researchers to optimize parameters such as lipophilicity and metabolic clearance. Such modifications are critical for achieving the desired therapeutic window and minimizing off-target effects.

In academic research, 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride has been utilized in the development of novel sulfonamide inhibitors targeting various biological pathways. For example, sulfonamides derived from this compound have shown promise as inhibitors of enzymes involved in bacterial resistance mechanisms. The fluorine atom enhances binding interactions with target proteins, while the sulfonyl chloride group provides a handle for further functionalization through nucleophilic aromatic substitution or other coupling reactions.

The synthesis of 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. The introduction of fluorine and methoxymethoxy groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes, making large-scale production more feasible.

From a commercial perspective, 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride is sought after by pharmaceutical companies for its role in synthesizing lead compounds for clinical trials. Its ability to serve as a precursor for structurally diverse sulfonamides underscores its importance in drug development pipelines. The growing demand for fluorinated pharmaceuticals further reinforces its commercial value, as these compounds often exhibit superior pharmacological properties compared to their non-fluorinated counterparts.

The long-term implications of incorporating 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride into drug discovery efforts are profound. As research continues to uncover new biological targets and therapeutic strategies, the need for innovative molecular scaffolds will only increase. This compound exemplifies how strategic functionalization can yield molecules with tailored properties, paving the way for more effective and targeted therapies.

In conclusion, 3-fluoro-5-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 2091546-17-5) stands out as a pivotal intermediate in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing fluorinated sulfonamides with significant therapeutic potential. As advancements in synthetic chemistry and drug design continue to evolve, this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry.